Cas no 2238820-25-0 (Carbamic acid, N-(3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)-, 1,1-dimethylethyl ester)

Carbamic acid, N-(3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)-, 1,1-dimethylethyl ester structure
2238820-25-0 structure
Product Name:Carbamic acid, N-(3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)-, 1,1-dimethylethyl ester
CAS No:2238820-25-0
MF:C11H16BrN3O3
MW:318.167041778564
CID:6809642
PubChem ID:138579783
Update Time:2025-03-21

Carbamic acid, N-(3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2238820-25-0
    • SCHEMBL20938362
    • TERT-BUTYL (3-BROMO-6,7-DIHYDRO-5H-PYRAZOLO[5,1-B][1,3]OXAZIN-6-YL)CARBAMATE
    • AT10078
    • Carbamic acid, N-(3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C11H16BrN3O3/c1-11(2,3)18-10(16)14-7-5-15-9(17-6-7)8(12)4-13-15/h4,7H,5-6H2,1-3H3,(H,14,16)
    • InChI Key: UPDCDBDXHDPRGG-UHFFFAOYSA-N
    • SMILES: BrC1C=NN2C=1OCC(C2)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 317.03750Da
  • Monoisotopic Mass: 317.03750Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 65.4Ų
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